N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-pyridin-4-yl-N-(4-sulfamoylphenyl)prop-2-enamide
• InChI: InChI=1S/C15H12N4O3S/c16-10-12(9-11-5-7-18-8-6-11)15(20)19-13-1-3-14(4-2-13)23(17,21)22/h1-9H,(H,19,20)(H2,17,21,22)/b12-9+
• InChI Key: KTTCDCRVQLFRDH-FMIVXFBMSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(=CC2=CC=NC=C2)C#N)S(=O)(=O)N
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)/C(=C/C2=CC=NC=C2)/C#N)S(=O)(=O)N
• Molecular Formula: C15H12N4O3S
• Molecular Weight: 328.3 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide, also known as NSC 74859, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound has been shown to have a strong inhibitory effect on the growth and proliferation of cancer cells, making it a promising candidate for further development as an anti-cancer drug.

Mechanism of Action

The mechanism of action of N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 involves the inhibition of several key signaling pathways that are involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to play a critical role in cancer cell survival and proliferation.
Biochemical and Physiological Effects
N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to inhibiting the PI3K/Akt/mTOR pathway, this compound has also been shown to downregulate the expression of several key genes that are involved in cancer cell growth and survival. Furthermore, N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 has also been shown to induce cell cycle arrest and inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 has several advantages for use in laboratory experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify, making it a convenient tool for studying the effects of inhibiting specific signaling pathways in cancer cells. However, like all small molecule inhibitors, N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 has some limitations. Specifically, it may have off-target effects on other signaling pathways, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859. One potential avenue of research is to further investigate its mechanism of action and identify any additional signaling pathways that it may target. Another potential direction is to explore the use of N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 in combination with other anti-cancer drugs, with the goal of enhancing its efficacy and reducing potential side effects. Finally, it may also be worthwhile to explore the use of N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 in other disease contexts, such as autoimmune disorders or inflammatory diseases.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-2-cyano-3-(4-pyridinyl)acrylamide 74859 has been extensively studied for its potential applications in cancer therapy. Several studies have demonstrated its ability to inhibit the growth and proliferation of cancer cells, including those found in breast, lung, and ovarian cancers. In addition, this compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.